Cas no 2171795-57-4 (2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}acetic acid)

• Product Name: 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}acetic acid
• CAS No: 2171795-57-4
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6292358
• PubChem ID: 165549903
• Update Time: 2025-10-24

2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}acetic acid
• 2-{N-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-4-yl]formamido}acetic acid
• EN300-1490583
• 2171795-57-4

• Inchi： 1S/C25H28N2O6/c1-2-27(15-22(28)29)23(30)25(11-13-32-14-12-25)26-24(31)33-16-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21H,2,11-16H2,1H3,(H,26,31)(H,28,29)
• InChI Key： PZICZLNCKQUJFE-UHFFFAOYSA-N
• SMILES： O1CCC(C(N(CC(=O)O)CC)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}acetic acid

Introduction to 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}acetic Acid (CAS No. 2171795-57-4)

2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2171795-57-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a combination of heterocyclic and acetic acid functionalities. The presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure suggests potential applications in peptide synthesis and proteomics, where such modifications are frequently employed to stabilize reactive amine groups during chemical reactions.

The molecular structure of this compound features a central oxane ring, which is a saturated six-membered heterocycle containing two oxygen atoms. This motif is known for its stability and prevalence in biologically active molecules, often contributing to favorable pharmacokinetic properties. The oxane ring is connected to an amido-formamide moiety, further decorated with an N-ethylated amino group and a terminal acetic acid moiety. Such structural complexity not only makes this compound a subject of interest for synthetic chemists but also positions it as a potential candidate for drug discovery programs targeting various therapeutic modalities.

In recent years, the development of novel synthetic methodologies has enabled the efficient preparation of complex molecules like 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}acetic acid. Advances in solid-phase peptide synthesis (SPPS) and flow chemistry have particularly contributed to the streamlined production of such intricate structures. The Fmoc protecting group, while widely used in peptide chemistry, also serves as an anchor point for further derivatization, allowing chemists to introduce additional functional groups or link this compound to larger molecular frameworks.

The pharmacological relevance of this compound stems from its ability to interact with biological targets through multiple binding sites. The presence of both polar and non-polar regions in its structure suggests potential interactions with proteins, enzymes, or nucleic acids. For instance, the fluorene moiety is known for its ability to enhance solubility and metabolic stability, while the acetic acid group can participate in hydrogen bonding interactions within biological systems. Such features make this molecule an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their diverse biological activities and structural versatility. The oxane ring in 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}acetic acid is particularly noteworthy, as it mimics the piperidine scaffold found in many bioactive molecules. Piperidine derivatives are well-documented for their role in modulating neurotransmitter receptors, kinases, and other therapeutic targets. By incorporating an oxane ring into this framework, researchers may be able to fine-tune physicochemical properties such as solubility, permeability, and metabolic stability while maintaining or enhancing biological activity.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is another critical feature that underscores the potential applications of this compound in synthetic biology. Fmoc chemistry has become the gold standard for solid-phase peptide synthesis due to its high efficiency and compatibility with automated systems. The ability to selectively deprotect the Fmoc group allows chemists to introduce other functional groups or linkers without compromising the integrity of the molecule. This flexibility makes 2-{N-ethyl-1-4-({(9H-fluoren-9-yli...